Cas no 40052-63-9 (2-Bromo-N-methylethanamine hydrobromide)

• Product Name: 2-Bromo-N-methylethanamine hydrobromide
• CAS No: 40052-63-9
• MF: C₃H₉Br₂N
• MW: 218.9183
• MDL: MFCD09953007
• CID: 2102640
• PubChem ID: 12735740
• Update Time: 2025-05-26

2-Bromo-N-methylethanamine hydrobromide Chemical and Physical Properties

Names and Identifiers

• N-Methyl-N-(3-broMoethyl)aMine hydrobroMide
• 2-Bromo-N-methylethanamine hydrobromide
• N-methyl-N-(2-bromoethyl)amine hydrobromide
• (2-Bromo-ethyl)-methyl-amine hydrobromide
• Ethanamine, 2-bromo-N-methyl-, hydrobromide
• 2-bromo-N-methylethanamine;hydrobromide
• (2-bromoethyl)(methyl)amine hydrobromide
• C3H8BrN.BrH
• MRNBJALXIPLMJN-UHFFFAOYSA-N
• 1626AJ
• NE62809
• AK153488
• 2-bromo-N-methylethan-1-amine hydrobromide
• (2-bromoethyl)methylamine hydrobromic acid salt
• DS-7758
• 2-Bromo-N-methyl-ethylamine hydrobromide
• SCHEMBL4653769
• SY044997
• 2-Bromo-N-methylethanaminehydrobromide
• MFCD09953007
• CS-0042068
• 40052-63-9
• EN300-153185
• F13405
• 2-Bromo-N-methylethanamine HBr
• AKOS024258340
• C3H9Br2N
• DB-257515
• SB37039

• MDL： MFCD09953007
• Inchi： 1S/C3H8BrN.BrH/c1-5-3-2-4;/h5H,2-3H2,1H3;1H
• InChI Key： MRNBJALXIPLMJN-UHFFFAOYSA-N
• SMILES： BrC([H])([H])C([H])([H])N([H])C([H])([H])[H].Br[H]

Computed Properties

• Exact Mass: 218.90813g/mol
• Monoisotopic Mass: 216.91017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 16.4
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12

2-Bromo-N-methylethanamine hydrobromide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on 2-Bromo-N-methylethanamine hydrobromide

Comprehensive Overview of 2-Bromo-N-methylethanamine Hydrobromide (CAS No. 40052-63-9): Properties, Applications, and Research Insights

2-Bromo-N-methylethanamine hydrobromide (CAS 40052-63-9) is a brominated organic compound with significant relevance in pharmaceutical and chemical research. This salt derivative of 2-bromo-N-methylethanamine is characterized by its crystalline structure and high solubility in polar solvents, making it a versatile intermediate in synthetic chemistry. Researchers frequently explore its role in nucleophilic substitution reactions, where the bromo moiety acts as a leaving group, enabling the formation of complex amines and heterocycles.

In recent years, the demand for 2-Bromo-N-methylethanamine hydrobromide has surged due to its utility in designing bioactive molecules. A trending topic in scientific forums involves its potential application in small-molecule drug discovery, particularly for targeting neurological pathways. The compound's N-methyl group enhances lipophilicity, a property critical for blood-brain barrier penetration—a hot topic in central nervous system (CNS) drug development. This aligns with frequent search queries like "amine derivatives for CNS drugs" or "brominated building blocks in medicinal chemistry."

From a synthetic perspective, CAS 40052-63-9 is often discussed alongside green chemistry principles. Researchers are investigating solvent-free or catalytic methods to optimize its synthesis, addressing environmental concerns—a priority reflected in search trends such as "sustainable amine synthesis" and "eco-friendly bromination techniques." The compound's stability under acidic conditions also makes it a candidate for peptide modification, another area garnering attention in bioconjugation studies.

Analytical characterization of 2-Bromo-N-methylethanamine hydrobromide typically involves NMR spectroscopy and mass spectrometry, with the hydrobromide salt form improving crystallinity for X-ray diffraction studies. These techniques are frequently searched in conjunction with "amine salt characterization," highlighting the compound's role in methodological advancements. Additionally, its hygroscopic nature necessitates proper storage—a practical consideration often queried as "handling brominated amine salts."

Emerging applications include its use in material science, where the bromine atom serves as an anchor point for polymer functionalization. This intersects with popular searches like "halogenated monomers for smart materials." As regulatory landscapes evolve, the compound's non-classified status ensures continued accessibility for research—a distinction emphasized in discussions comparing it to restricted analogues.

In summary, 2-Bromo-N-methylethanamine hydrobromide (CAS 40052-63-9) represents a multifaceted tool for chemists, bridging pharmaceutical innovation and sustainable synthesis. Its alignment with trending research domains—from CNS-targeted therapeutics to green chemistry—positions it as a compound of enduring interest, as evidenced by its prominence in both academic literature and search engine analytics.